![molecular formula C12H20Br2N2O B6189230 4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide CAS No. 2639456-34-9](/img/new.no-structure.jpg)
4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide
Overview
Description
4-[2-(Piperazin-1-yl)ethyl]phenol dihydrobromide is a chemical compound with the molecular formula C8H18N2O2Br2 It is a derivative of phenol and contains a piperazine ring, which is a six-membered heterocyclic compound with two nitrogen atoms
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide typically involves the reaction of phenol with piperazine in the presence of a suitable halogenating agent. The reaction conditions include maintaining a controlled temperature and using an appropriate solvent to facilitate the reaction.
Industrial Production Methods: In an industrial setting, the compound is produced through a large-scale synthesis process that involves the use of reactors and controlled environments to ensure the purity and consistency of the product. The production process may also include purification steps to remove any impurities and by-products.
Chemical Reactions Analysis
Types of Reactions: 4-[2-(Piperazin-1-yl)ethyl]phenol dihydrobromide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used to oxidize the compound.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be employed for reduction reactions.
Substitution: Halogenating agents like bromine or chlorine can be used for substitution reactions.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and halogenated compounds, depending on the specific reagents and conditions used.
Scientific Research Applications
4-[2-(Piperazin-1-yl)ethyl]phenol dihydrobromide has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme inhibition.
Medicine: It is investigated for its therapeutic potential in treating various diseases, such as inflammation and oxidative stress-related conditions.
Industry: The compound is utilized in the development of new materials and chemical products.
Mechanism of Action
The mechanism by which 4-[2-(piperazin-1-yl)ethyl]phenol dihydrobromide exerts its effects involves its interaction with molecular targets and pathways. The compound may bind to specific receptors or enzymes, leading to the modulation of biological processes. The exact mechanism of action depends on the specific application and the biological system being studied.
Comparison with Similar Compounds
4-[2-(Piperazin-1-yl)ethyl]phenol dihydrobromide is compared with other similar compounds to highlight its uniqueness:
Similar Compounds: Piperazine derivatives, phenol derivatives, and other piperazine-containing compounds.
Uniqueness: The presence of both phenol and piperazine groups in the same molecule gives this compound unique chemical and biological properties compared to other similar compounds.
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Properties
CAS No. |
2639456-34-9 |
|---|---|
Molecular Formula |
C12H20Br2N2O |
Molecular Weight |
368.1 |
Purity |
95 |
Origin of Product |
United States |
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